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Compound of Interest

2-Cyanocyclohexane-1-carboxylic
Compound Name: o
aci

Cat. No.: B040786

A Comparative Guide to the Synthetic Utility of
2-Cyanocyclohexane-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

2-Cyanocyclohexane-1-carboxylic acid is a bifunctional molecule poised for a variety of
synthetic transformations, offering a versatile scaffold for the construction of complex nitrogen-
containing heterocycles. This guide provides an objective comparison of its performance in key
synthetic steps, supported by available experimental data and detailed methodologies, to aid
researchers in its effective utilization.

Core Synthetic Pathway: From Cyano-acid to
Bicyclic Lactam

A primary application of 2-cyanocyclohexane-1-carboxylic acid is its conversion to a bicyclic
lactam, a structural motif present in numerous biologically active compounds. This
transformation typically proceeds through a two-step sequence: reduction of the nitrile to a
primary amine, followed by intramolecular cyclization.
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 To cite this document: BenchChem. ["2-Cyanocyclohexane-1-carboxylic acid" performance in
specific synthetic transformations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040786#2-cyanocyclohexane-1-carboxylic-acid-
performance-in-specific-synthetic-transformations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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